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Compound of Interest

Compound Name: Galosemide

CAS No.: 52157-91-2

Cat. No.: B1216223

Get Quote

Subject: Galosemide (CAS: 52157-91-2) Therapeutic Class: Loop Diuretic (Pyridine-3-

sulfonamide derivative) Target Mechanism: Na

-K

-2Cl

Cotransporter (NKCC2) Inhibition Critical Attribute: Species-specific hydrolytic instability (Rat
vs. Human)

Executive Summary & Structural Logic
Galosemide is a potent high-ceiling diuretic structurally related to torsemide and furosemide.

While it exhibits strong natriuretic activity in rodent models, its clinical utility in humans is

severely limited by rapid metabolic hydrolysis. Therefore, the in vitro characterization of

Galosemide serves as a canonical case study for species-dependent plasma stability profiling.

The core objective of this guide is to outline the protocols required to validate its potency

against NKCC2 while rigorously defining its metabolic liability.
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Chemical Identity[1][2][3]
IUPAC Name:N-[(4-{[3-(trifluoromethyl)phenyl]amino}pyridin-3-yl)sulfonyl]propanamide[1]

Molecular Formula: C

H

F

N

O

S[1]

Key Structural Motif: The sulfonylurea bridge connecting the pyridine ring and the

propionamide tail. This bridge is the site of the critical hydrolytic failure in humans.

Mechanism of Action (MOA) & Signaling
Galosemide exerts its effect by binding to the translocation pocket of the NKCC2 cotransporter

(SLC12A1) in the Thick Ascending Limb (TAL) of the Loop of Henle. By blocking the

reabsorption of sodium, potassium, and chloride, it dissipates the medullary osmotic gradient,

preventing urine concentration.

DOT Visualization: NKCC2 Inhibition Pathway
The following diagram illustrates the blockade of ion reabsorption and the downstream

hemodynamic effects.
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Caption: Galosemide inhibits NKCC2 in the TAL, preventing ion recycling and dissipating the

osmotic gradient required for water reabsorption.[2]

Physicochemical Profiling
Before biological assays, the compound's fundamental properties must be established to

ensure assay validity (e.g., avoiding precipitation in cell media).
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Parameter Value / Characteristic Methodological Note

LogP ~3.06
Lipophilic; requires DMSO

stock for in vitro assays.[3]

pKa Acidic (Sulfonamide)

Ionized at physiological pH

(7.4), aiding renal elimination.

[3]

Solubility
Low in water, High in organic

solvents

Use 0.5% DMSO final

concentration in assay buffers.

[3]

H-Bond Donors 2
Relevant for protein binding

interactions.[3][4]

Critical ADME Profiling: The "Killer" Experiment
The defining characteristic of Galosemide is its species-specific instability. In rats, it is stable

and potent. In humans, the sulfonylurea bond hydrolyzes rapidly, rendering the drug inactive.[5]

Comparative Plasma Stability Protocol
This is the most critical assay for Galosemide. A standard metabolic stability screen using liver

microsomes is insufficient because the hydrolysis is likely plasma-mediated

(esterases/amidases).

Objective: Quantify the half-life (

) of Galosemide in Rat vs. Human plasma.

Protocol:

Preparation: Thaw frozen pooled plasma (Rat: Sprague-Dawley; Human: Healthy Donor) at

37°C. Centrifuge at 3000xg to remove fibrin clots.

Spiking: Prepare a 1 mM stock of Galosemide in DMSO. Spike into plasma to a final

concentration of 1 µM (0.1% DMSO).
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Incubation: Incubate in a shaking water bath at 37°C.

Sampling: Aliquot 50 µL at time points:

minutes.

Quenching: Immediately add 200 µL ice-cold Acetonitrile (containing Internal Standard, e.g.,

Warfarin) to precipitate proteins.

Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS (MRM mode).

Expected Results:

Rat Plasma:

remaining at 120 min. (Stable)

Human Plasma:

remaining at 60 min. (Rapid Hydrolysis)[5]

Protein Binding (Equilibrium Dialysis)
Loop diuretics typically exhibit high protein binding (>95%), which restricts their distribution to

the vascular space and facilitates delivery to the kidney via organic anion transporters (OATs).

System: RED (Rapid Equilibrium Dialysis) Device.

Membrane Cutoff: 8 kDa.

Duration: 4 hours at 37°C.

Calculation:

Pharmacological Characterization (Potency)
To verify the compound's efficacy prior to hydrolysis, a cell-based flux assay is required.

Rubidium ( Rb ) Uptake Assay
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Since K

transport is coupled to NKCC2 activity,

Rb

serves as a radioactive tracer for K

uptake.

Cell Line: T84 cells or HEK293 transfected with human NKCC2 (hNKCC2).

Workflow:

Seeding: Plate cells in 24-well plates; grow to confluence.

Pre-incubation: Wash cells with Cl

-free buffer to deplete intracellular chloride (activates NKCC2).

Treatment: Add Galosemide (0.01 – 100 µM) in uptake buffer containing 1 µCi/mL

Rb

.

Control: Bumetanide (10 µM) as a positive control for 100% inhibition.

Uptake: Incubate for 10 minutes at 37°C.

Termination: Wash 3x with ice-cold PBS containing 100 µM Bumetanide (to stop transport).

Lysis & Counting: Lyse cells with 0.1 N NaOH; measure radioactivity via liquid scintillation

counting.

Data Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC

.

Experimental Workflow Visualization
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The following diagram details the decision tree for characterizing Galosemide, emphasizing

the "Go/No-Go" decision point based on human plasma stability.
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Caption: The critical path for Galosemide characterization. Note that human plasma instability

is a termination criterion for clinical development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1216223?utm_src=pdf-custom-synthesis#bc-rfq
https://www.molecularinfo.com/tag/galosemide/
https://www.academia.edu/32367926/Preparation_of_highly_pure_torsemide
https://www.legislation.gov.uk/eur/2004/1810/annex/I/part/THREE/adopted/data.xht?view=snippet&wrap=true
https://www.legislation.gov.uk/eur/2004/1810/annex/I/part/THREE/adopted/data.xht?view=snippet&wrap=true
https://www.legislation.gov.uk/eur/2004/1810/annex/I/part/THREE/adopted/data.xht?view=snippet&wrap=true
https://www.frontagelab.com/services-solutions/discovery-services/discovery-adme-services/protein-binding/
https://pubchem.ncbi.nlm.nih.gov/compound/68690
https://www.benchchem.com/product/b1216223/docs#technical-whitepaper-in-vitro-profiling-of-galosemide
https://www.benchchem.com/product/b1216223/docs#technical-whitepaper-in-vitro-profiling-of-galosemide
https://www.benchchem.com/product/b1216223/docs#technical-whitepaper-in-vitro-profiling-of-galosemide
https://www.benchchem.com/product/b1216223/docs#technical-whitepaper-in-vitro-profiling-of-galosemide
https://www.benchchem.com/product/b1216223?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216223?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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